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Compound of Interest

Compound Name: QAQ dichloride

Cat. No.: B610373 Get Quote

Section 1: Photoswitchable QAQ Dichloride
The term "QAQ dichloride" is used in research to describe a photoswitchable voltage-gated

sodium (Nav), calcium (Cav), and potassium (Kv) channel blocker. This molecule is a valuable

tool for studying nociception and pain signaling pathways due to its ability to be controlled by

light.

Chemical Structure and IUPAC Name

IUPAC Name: triethyl-[2-oxo-2-[4-[[4-[[2-

(triethylazaniumyl)acetyl]amino]phenyl]diazenyl]anilino]ethyl]azanium;dichloride

Molecular Formula: C₂₈H₄₄Cl₂N₆O₂

Chemical Structure: (A 2D representation of the chemical structure would be presented

here.)

Quantitative Data

The photoswitchable nature of QAQ dichloride is central to its function. The molecule exists in

two isomeric states, trans and cis, which can be interconverted using specific wavelengths of

light. The channel-blocking activity is predominantly associated with the trans isomer.
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Property Value Reference

Target Channels
Voltage-gated Naᵥ, Caᵥ, and

Kᵥ channels

Active Conformation trans

Wavelength for trans to cis

isomerization
380 nm

Wavelength for cis to trans

isomerization
500 nm

Membrane Permeability

Impermeant; enters

nociceptive neurons via

channels like TRPV1

[1]

Solubility Soluble to 50 mM in water

Further quantitative data, such as IC₅₀ values for specific channel subtypes and

photoisomerization quantum yields, are not readily available in publicly accessible literature.

Experimental Protocols

General Handling and Storage: Store QAQ dichloride at -20°C. For experimental use, it can

be dissolved in aqueous solutions; for example, it is soluble up to 50 mM in water.

In Vitro Electrophysiology: A typical experimental concentration for in vitro studies is 100 µM.[2]

[3][4][5] Due to its membrane impermeability, QAQ dichloride can be introduced into cells via

a micropipette for photosensitization of individual cells, allowing for subcellular control of action

potential propagation.[2][3][4][5]

Synthesis: A detailed, peer-reviewed synthesis protocol for QAQ dichloride is not widely

published. However, the synthesis of similar azobenzene-based photoswitchable ligands

generally involves the diazotization of an aniline derivative followed by a coupling reaction to

form the azobenzene core. Subsequent functionalization would introduce the quaternary

ammonium moieties.

Signaling Pathway and Experimental Workflow
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QAQ dichloride is utilized to study pain signaling pathways by reversibly blocking ion channels

involved in neuronal excitability. Its entry into nociceptive neurons is often mediated by

channels such as TRPV1, which are activated by noxious stimuli.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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